Cas no 17302-53-3 (1-Oxime-Trimethyl-1,4-benzoquinone)

• Product name: 1-Oxime-Trimethyl-1,4-benzoquinone
• CAS No: 17302-53-3
• MF: C₉H₁₁NO₂
• MW: 165.189
• CID: 2075146
• PubChem ID: 3902343

1-Oxime-Trimethyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 1-Oxime-Trimethyl-1,4-benzoquinone
• 4-Hydroxyimino-2,3,6-trimethyl-2,5-cyclohexadien-1-one
• 4-(HYDROXYIMINO)-2,3,6-TRIMETHYLCYCLOHEXA-2,5-DIEN-1-ONE
• 17302-53-3
• 2,3,6-trimethyl-4-nitrosophenol
• 2,3,6-Trimethylbenzoquinone-4-oxime
• SCHEMBL1131347
• 2,3,6-trimethyl-benzoquinone-4-oxime
• 2,3,5-Trimethyl-1,4-benzoquinone-1-mono-oxime
• AKOS025150709
• SCHEMBL15833776
• DYIPGQWEIMJKLN-UHFFFAOYSA-N
• F70049

• Inchi： InChI=1S/C9H11NO2/c1-5-4-8(10-12)6(2)7(3)9(5)11/h4,12H,1-3H3
• InChI Key： DYIPGQWEIMJKLN-UHFFFAOYSA-N
• SMILES： CC1=C\C(=N\O)C(C)=C(C)C1=O |t:1,7|

Computed Properties

• Exact Mass: 165.078978594Da
• Monoisotopic Mass: 165.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 1.4